Cas no 291-69-0 (1H-Azepine)

• Product name: 1H-Azepine
• CAS No: 291-69-0
• MF: C₆H₇N
• MW: 93.126481294632
• CID: 278308
• PubChem ID: 6451476

1H-Azepine Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine
• 8324797PB4
• UNII-8324797PB4
• azepine
• DTXSID50183352
• 291-69-0
• XYOVOXDWRFGKEX-UHFFFAOYSA-N
• AZATROPILIDENE
• AKOS006348095
• Q208942
• FT-0778022

• Inchi： InChI=1S/C6H7N/c1-2-4-6-7-5-3-1/h1-7H
• InChI Key： XYOVOXDWRFGKEX-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=C1

Computed Properties

• Exact Mass: 93.05791
• Monoisotopic Mass: 93.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 1.7

Experimental Properties

• Density: 0.93
• Boiling Point: 199.5°Cat760mmHg
• Flash Point: 79.9°C
• Refractive Index: 1.507
• PSA: 15.79